Cas no 1261733-31-6 (1-(Trifluoromethyl)naphthalene-4-methanol)

• Product Name: 1-(Trifluoromethyl)naphthalene-4-methanol
• CAS No: 1261733-31-6
• MF: C₁₂H₉F₃O
• MW: 226.194473981857
• CID: 4935450
• Update Time: 2025-06-09

1-(Trifluoromethyl)naphthalene-4-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)naphthalene-4-methanol

• Inchi： 1S/C12H9F3O/c13-12(14,15)11-6-5-8(7-16)9-3-1-2-4-10(9)11/h1-6,16H,7H2
• InChI Key： GFFJUCSHEBSEJG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C2C=CC=CC2=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(Trifluoromethyl)naphthalene-4-methanol

Chemical Profile of 1-(Trifluoromethyl)naphthalene-4-methanol (CAS No: 1261733-31-6)

1-(Trifluoromethyl)naphthalene-4-methanol, identified by its CAS number 1261733-31-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by a naphthalene core substituted with a trifluoromethyl group at the 1-position and a hydroxymethyl group at the 4-position, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry.

The presence of the trifluoromethyl group imparts electron-withdrawing effects, which can influence the reactivity and metabolic stability of the molecule. This feature is particularly relevant in drug design, where such modifications are often employed to enhance binding affinity, reduce metabolic clearance, and improve overall pharmacokinetic profiles. The hydroxymethyl functionality, on the other hand, provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, 1-(Trifluoromethyl)naphthalene-4-methanol has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive compounds that have shown promise in preclinical studies. For instance, derivatives of naphthalene with fluorinated substituents have been investigated for their potential antitumor and anti-inflammatory properties. The electron-deficient nature of the trifluoromethyl group can enhance interactions with biological targets, making this scaffold an attractive choice for medicinal chemists.

One notable application of 1-(Trifluoromethyl)naphthalene-4-methanol is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are often implicated in diseases such as cancer. By incorporating this compound into kinase inhibitor molecules, researchers aim to develop drugs that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. Preliminary studies have suggested that compounds derived from this scaffold exhibit promising inhibitory activity against certain kinases while maintaining good selectivity.

Another area where 1-(Trifluoromethyl)naphthalene-4-methanol has found utility is in the development of agrochemicals. Fluorinated aromatic compounds are known for their enhanced bioactivity and environmental stability, making them suitable candidates for use as pesticides and herbicides. Researchers have been exploring ways to leverage the unique properties of this compound to create novel agrochemical formulations that offer improved efficacy and reduced environmental impact. The combination of the trifluoromethyl group and the hydroxymethyl functionality provides a versatile platform for designing molecules with optimized biological activity.

The synthetic chemistry associated with 1-(Trifluoromethyl)naphthalene-4-methanol also presents interesting challenges and opportunities. The trifluoromethyl group, while highly desirable for its pharmacological properties, can be challenging to introduce into a molecule through conventional synthetic routes. However, advances in fluorination chemistry have provided new tools for incorporating this moiety efficiently. Additionally, the hydroxymethyl group offers multiple pathways for further functionalization, allowing chemists to explore diverse structural modifications.

In conclusion, 1-(Trifluoromethyl)naphthalene-4-methanol (CAS No: 1261733-31-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in medicinal chemistry and chemical biology.